Cas no 134235-82-8 ((2R)-2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid)

• Product Name: (2R)-2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid
• CAS No: 134235-82-8
• MF: C₁₀H₁₁N₃O₂
• MW: 205.21324
• CID: 832983
• PubChem ID: 7212364
• Update Time: 2025-05-22

(2R)-2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoic acid
• D-7-Azatryptophan
• (2R)-2-amino-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoic acid
• 1H-Pyrrolo[2,3-b]pyridine-3-propanoic acid, a-amino-, (aR)-
• (-)-(R)-7-azatryptophan
• (R)-2-Amino-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)-propionic acid
• 1H-Pyrrolo[2,3-b]pyridine-3-propanoic acid,a-amino-,(aR)
• (2R)-2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid
• 1H-PYRROLO(2,3-B)PYRIDINE-3-PROPANOIC ACID, .ALPHA.-AMINO-, (.ALPHA.R)-
• 1H-Pyrrolo[2,3-b]pyridine-3-propanoic acid,a-amino-,(aR)-
• CS-0012684
• J-006505
• D-7-AzaTrp-OH
• CS-0004118
• 1H-Pyrrolo[2,3-b]pyridine-3-propanoic acid,
• AR)-
• 134235-82-8
• MFCD10565743
• AS-70811
• W6B510DC3B
• (aR)-a-Amino-1H-pyrrolo[2,3-b]pyridine-3-propanoic acid
• DTXSID40428421
• (R)-2-Amino-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoicacid
• 7-Aza-D-tryptophan
• 1H-Pyrrolo(2,3-b)pyridine-3-propanoic acid, alpha-amino-, (alphaR)-
• UNII-W6B510DC3B
• AKOS022180788
• A-(acetylamino)-, (
• SCHEMBL12223910

• MDL： MFCD10565743
• Inchi： InChI=1S/C10H11N3O2/c11-8(10(14)15)4-6-5-13-9-7(6)2-1-3-12-9/h1-3,5,8H,4,11H2,(H,12,13)(H,14,15)/t8-/m1/s1
• InChI Key： SNLOIIPRZGMRAB-MRVPVSSYSA-N
• SMILES： C1=CC2=C(N=C1)NC=C2C[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 205.08500
• Monoisotopic Mass: 205.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92A^2
• XLogP3: -2

Experimental Properties

• PSA: 92.00000
• LogP: 1.21760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid

Comprehensive Overview of (2R)-2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid (CAS No. 134235-82-8)

(2R)-2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid (CAS No. 134235-82-8) is a specialized amino acid derivative that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique pyrrolopyridine scaffold, is increasingly studied for its potential applications in targeting protein-protein interactions (PPIs) and modulating enzyme activity. Researchers are particularly interested in its role as a building block for designing novel therapeutics, especially in oncology and neurodegenerative diseases.

The structural complexity of (2R)-2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid makes it a valuable candidate for structure-activity relationship (SAR) studies. Its chiral center at the 2-position and the fused heterocyclic system contribute to its selective binding affinity, a feature highly sought after in small-molecule drug development. Recent publications highlight its utility in kinase inhibition, with potential implications for treating cancers driven by aberrant kinase signaling pathways, such as EGFR or ALK mutations.

In the context of bioavailability and drug metabolism, this compound's logP and solubility profiles are critical parameters under investigation. Computational modeling suggests that modifications to the pyrrolopyridine core could enhance its blood-brain barrier (BBB) penetration, making it relevant for CNS drug design. This aligns with growing interest in neuroprotective agents, as evidenced by rising searches for terms like "blood-brain barrier permeable compounds" and "kinase inhibitors for neurodegeneration".

Synthetic routes to CAS No. 134235-82-8 often involve asymmetric catalysis or enzymatic resolution to achieve the desired (2R)-stereochemistry. Green chemistry approaches, such as microwave-assisted synthesis, are being explored to improve yield and reduce waste—a topic trending in pharmaceutical manufacturing discussions. The compound's patent landscape reveals its inclusion in several drug candidate pipelines, particularly for precision medicine applications.

From an analytical chemistry perspective, HPLC and LC-MS are commonly employed to validate the purity of (2R)-2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid. Its UV-Vis spectrum exhibits distinct absorption maxima, useful for quality control in bulk synthesis. These technical details address frequently searched queries like "HPLC methods for chiral amino acids" and "mass spectrometry of heterocyclic compounds".

The growing demand for targeted therapies has positioned CAS No. 134235-82-8 as a molecule of interest in combinatorial chemistry libraries. Its molecular docking potential with BRD4 and other epigenetic regulators is another active research area, reflecting broader trends in epigenetics-based drug discovery. This connection to hot targets in oncology ensures its continued relevance in both academic and industrial research settings.

In summary, (2R)-2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid represents a versatile scaffold with multifaceted applications. Its intersection with high-impact research areas—from kinase modulation to CNS therapeutics—makes it a compound worth monitoring in the evolving landscape of biopharmaceutical innovation.